Cas no 1245772-41-1 (1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-carbaldehyde)

1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-carbaldehyde structure
1245772-41-1 structure
Product Name:1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-carbaldehyde
CAS No:1245772-41-1
MF:C9H13ClN2O
MW:200.665321111679
CID:3160306
PubChem ID:50896597
Update Time:2025-04-21

1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-carbaldehyde
    • 1245772-41-1
    • 1-sec-butyl-4-chloro-3-methyl-1H-pyrazole-5-carbaldehyde
    • 4-Chloro-3-methyl-1-(1-methylpropyl)-1H-pyrazole-5-carboxaldehyde
    • AKOS005169299
    • 2-butan-2-yl-4-chloro-5-methylpyrazole-3-carbaldehyde
    • 4-CHLORO-5-METHYL-2-(SEC-BUTYL)PYRAZOLE-3-CARBALDEHYDE
    • STL583891
    • CS-0295662
    • 1-(sec-Butyl)-4-chloro-3-methyl-1H-pyrazole-5-carbaldehyde
    • EN300-155260
    • 4-chloro-5-methyl-2-sec-butyl-pyrazole-3-carbaldehyde
    • DTXSID001167441
    • MDL: MFCD15976420
    • Inchi: 1S/C9H13ClN2O/c1-4-6(2)12-8(5-13)9(10)7(3)11-12/h5-6H,4H2,1-3H3
    • InChI Key: ZSUUNQRJSIKNRW-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=NN(C=1C=O)C(C)CC

Computed Properties

  • Exact Mass: 200.0716407Da
  • Monoisotopic Mass: 200.0716407Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 34.9Ų

1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-carbaldehyde Pricemore >>

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